Cas no 19962-11-9 (tetrakis(dimethylamino)hafnium)

• Product Name: tetrakis(dimethylamino)hafnium
• CAS No: 19962-11-9
• MF: C₈H₂₄HfN₄
• MW: 354.792966842651
• CID: 908753
• PubChem ID: 140609
• Update Time: 2025-04-19

tetrakis(dimethylamino)hafnium Chemical and Physical Properties

Names and Identifiers

• tetrakis(dimethylamino)hafnium
• HAFNIUM DIMETHYLAMIDE
• Hafnium, tetrakis(dimethylamino)-
• TETRAKIS(DIMETHYLAMIDO)HAFNIUM(IV),
• Tetrakis(dimethylamido)hafnium(IV), >=99.99%
• 19782-68-4
• Tetrakis(dimethylamino)hafnium(IV)
• DB-009832
• Tetrakis(dimethylamido)hafnium(IV), packaged for use in deposition systems
• SCHEMBL54871
• MFCD01862473
• TDMAH
• Tetrakis(dimethylamido)hafnium(IV)
• Tetrakis(dimethylamino)hafnium(IV) 99.999%
• dimethylazanide;hafnium(4+)
• 19962-11-9

• Inchi： 1S/4C2H6N.Hf/c4*1-3-2;/h4*1-2H3;/q4*-1;+4
• InChI Key： ZYLGGWPMIDHSEZ-UHFFFAOYSA-N
• SMILES： [Hf+4].[N-](C)C.[N-](C)C.[N-](C)C.[N-](C)C

Computed Properties

• Exact Mass: 356.14700
• Monoisotopic Mass: 356.14666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 24.1
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 4Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1,4 g/cm3
• Melting Point: 26-29 °C(lit.)
• Boiling Point: 85°C 0,1mm
• Flash Point: 109 °F
• PSA: 12.96000
• LogP: 0.04920
• Solubility: Not determined

tetrakis(dimethylamino)hafnium Security Information

• Hazardous Material transportation number：UN 3396 4.3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-14-34
• Safety Instruction： 6-26-36/37/39-43-45
• Hazardous Material Identification：
• TSCA：No